347-84-2

4'-Fluoro-2-phenylacetophenone

In Stock

• CAS RN:
• 347-84-2

• Formula:
• C14H11FO

• InChI:
• InChI=1S/C14H11FO/c15-13-8-6-12(7-9-13)14(16)10-11-4-2-1-3-5-11/h1-9H,10H2

• InChIKey:
• YFYKGCQUWKAFLW-UHFFFAOYSA-N

• 4'-Fluoro-2-phenylacetophenone, also known as 4'-Fluoro-2-phenylacetophenone, is a useful research compound. Its molecular formula is C14H11FO and its molecular weight is 214.23 g/mol. The purity is usually 95%.

[(1S,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4,12-Diacetyloxy-15-hydroxy-10,14,20,20-tetramethyl-11,18-dioxo-9-triethylsilyloxy-6,17,19-trioxapentacyclo[11.6.1.01,16.03,10.04,7]icos-13-en-2-yl] benzoate

Usually In Stock

• CAS RN:
• 186347-84-2

• Formula:
• C38H50O13Si

• InChI:
• InChI=1S/C38H50O13Si/c1-10-52(11-2,12-3)51-24-18-25-37(19-45-25,49-22(6)40)29-32(47-33(43)23-16-14-13-15-17-23)38-31(48-34(44)50-38)27(41)20(4)26(35(38,7)8)28(46-21(5)39)30(42)36(24,29)9/h13-17,24-25,27-29,31-32,41H,10-12,18-19H2,1-9H3/t24-,25+,27+,28+,29-,31-,32-,36+,37-,38+/m0/s1

• InChIKey:
• PTCUIOKALRFWRM-IFDFLKNLSA-N

• [(1S,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4,12-Diacetyloxy-15-hydroxy-10,14,20,20-tetramethyl-11,18-dioxo-9-triethylsilyloxy-6,17,19-trioxapentacyclo[11.6.1.01,16.03,10.04,7]icos-13-en-2-yl] benzoate, also known as [(1S,2S,3R,4S,7R,9S,10S,12R,15R,16S)-4,12-Diacetyloxy-15-hydroxy-10,14,20,20-tetramethyl-11,18-dioxo-9-triethylsilyloxy-6,17,19-trioxapentacyclo[11.6.1.01,16.03,10.04,7]icos-13-en-2-yl] benzoate, is a useful research compound. Its molecular formula is C38H50O13Si and its molecular weight is 742.9 g/mol. The purity is usually 95%.

N-benzhydryl-7-phenyl-1,4-thiazepane-4-carboxamide

In Stock

• CAS RN:
• 1797347-84-2

• Formula:
• C25H26N2OS

• InChI:
• InChI=1S/C25H26N2OS/c28-25(27-17-16-23(29-19-18-27)20-10-4-1-5-11-20)26-24(21-12-6-2-7-13-21)22-14-8-3-9-15-22/h1-15,23-24H,16-19H2,(H,26,28)

• InChIKey:
• PFIKLKDZEYBPQV-UHFFFAOYSA-N

• N-benzhydryl-7-phenyl-1,4-thiazepane-4-carboxamide is a useful research compound. Its molecular formula is C25H26N2OS and its molecular weight is 402.56. The purity is usually 95%.

Ethyl 6-(aminomethyl)-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxylate

Usually In Stock

• CAS RN:
• 2248347-84-2

• Formula:
• C11H16N2O3

• InChI:
• InChI=1S/C11H16N2O3/c1-2-16-11(14)9-5-8(6-12)13-3-4-15-7-10(9)13/h5H,2-4,6-7,12H2,1H3

• InChIKey:
• LAYKWPAJKZJSIR-UHFFFAOYSA-N

• Ethyl 6-(aminomethyl)-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxylate is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26. The purity is usually 95%.